Cas no 265108-42-7 ((3R,4S)-4-methylpyrrolidin-3-ol hydrochloride)

(3R,4S)-4-methylpyrrolidin-3-ol hydrochloride structure
265108-42-7 structure
Product Name:(3R,4S)-4-methylpyrrolidin-3-ol hydrochloride
CAS No:265108-42-7
MF:C5H12ClNO
MW:137.607880592346
MDL:MFCD19690592
CID:1110059
PubChem ID:67314256
Update Time:2025-10-28

(3R,4S)-4-methylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • TRANS-4-METHYL-PYRROLIDIN-3-OL HYDROCHLORIDE
    • (3R,4S)-rel-4-Methyl-3-Pyrrolidinol hydrochloride (Relative struc)
    • trans-4-methylpyrrolidin-3-olhydrochloride
    • (3R,4S)-4-methylpyrrolidin-3-ol;hydrochloride
    • AKOS027252726
    • trans-4-Methyl-pyrrolidin-3-ol HCl
    • trans-4-Methylpyrrolidin-3-ol hydrochloride
    • 2648851-64-1
    • 265108-42-7
    • AS-39753
    • CS-0035605
    • rel-(3R,4S)-4-Methylpyrrolidin-3-ol hydrochloride
    • SCHEMBL2198874
    • 3-Pyrrolidinol, 4-methyl-, hydrochloride (1:1), (3R,4S)-rel-
    • AM806452
    • MFCD19690592
    • EN300-6497037
    • (3R,4S)-4-METHYLPYRROLIDIN-3-OL HYDROCHLORIDE
    • (3R,4S)-4-methylpyrrolidin-3-ol hydrochloride
    • MDL: MFCD19690592
    • Inchi: 1S/C5H11NO.ClH/c1-4-2-6-3-5(4)7;/h4-7H,2-3H2,1H3;1H/t4-,5-;/m0./s1
    • InChI Key: VBEGDUJNLVSIES-FHAQVOQBSA-N
    • SMILES: Cl.O[C@H]1CNC[C@@H]1C

Computed Properties

  • Exact Mass: 137.0607417g/mol
  • Monoisotopic Mass: 137.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

(3R,4S)-4-methylpyrrolidin-3-ol hydrochloride Pricemore >>

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